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An In-depth Technical Guide to the Physicochemical Properties of Methyl Oleate for Research
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Introduction
Methyl oleate (CAS No. 112-62-9), the methyl ester of oleic acid, is a monounsaturated fatty

acid methyl ester (FAME) that serves as a pivotal molecule in various scientific and industrial

domains.[1][2] It is a colorless to pale yellow liquid characterized by a faint fatty odor.[1][3]

Derived from the formal condensation of oleic acid's carboxy group with methanol, this

compound is noted for its excellent solvency, biodegradability, and low toxicity.[2][4] Its versatile

properties make it a valuable component in drug formulations, cosmetics, biofuels, and as an

intermediate in chemical synthesis.[2][4][5] This guide provides a comprehensive overview of

its core physicochemical properties, experimental protocols for their determination, and its

applications in research, tailored for scientists and drug development professionals.

Physicochemical Properties
The physical and chemical characteristics of methyl oleate are fundamental to its application

in research and development. These properties are summarized in the tables below.

Table 1: General Physicochemical Properties of Methyl
Oleate
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Property Value Source(s)

Molecular Formula C₁₉H₃₆O₂ [4][6][7]

Molecular Weight 296.49 g/mol [4][6]

IUPAC Name methyl (9Z)-octadec-9-enoate

Appearance
Clear, colorless to amber/pale

yellow liquid
[1][3][4]

Odor Faint, fatty odor [1][3]

Density 0.874 g/mL at 20 °C [4][6][7]

Boiling Point
218 °C at 20 mmHg351-353

°C at 760 mmHg
[4][6][8][9]

Melting Point -19.9 °C to -20 °C [6][7][10]

Refractive Index n20/D 1.452 [4][6]

Vapor Pressure
10 mmHg at 205 °C0.000041

mmHg at 25 °C (est.)
[6][7][8][9]

Flash Point > 110 °C (> 230 °F) [6][9]

logP (o/w) 7.45 [9]

Table 2: Viscosity of Methyl Oleate at Different
Temperatures

Temperature (°C) Viscosity (cP) Source(s)

25 7 [11]

30 4.88 [1]

38 4.6 mm²/s (kinematic) [12]

60 2.62 [1]

90 1.64 [1]
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Table 3: Solubility Profile of Methyl Oleate
Solvent Solubility Source(s)

Water
Insoluble (0.005588 mg/L at 25

°C est.)
[2][3][9][13]

Ethanol Soluble / Miscible [3][6][9][13]

Ether Miscible [6][13]

Chloroform Miscible [6][13]

Aqueous Buffers Sparingly soluble [14]

DMSO / Dimethylformamide ≥ 100 mg/mL [14]

Spectral Data
Spectral analysis is crucial for the identification and characterization of methyl oleate.

¹H and ¹³C NMR: Nuclear Magnetic Resonance spectroscopy confirms the molecular

structure, with characteristic peaks for the methyl ester group, the double bond, and the

aliphatic chain.[15][16]

Mass Spectrometry (MS): GC-MS analysis typically shows a molecular ion peak

corresponding to its molecular weight.[1][17][18] Common fragmentation patterns include the

loss of a methoxy group.[18]

Infrared (IR) Spectroscopy: IR spectra exhibit characteristic absorption bands for the C=O

ester stretch and the C=C double bond stretch.[1][15]

Research Applications
Methyl oleate's physicochemical profile makes it suitable for a wide range of research

applications:

Drug Delivery: It is used as a solvent and carrier for hydrophobic drug formulations,

potentially enhancing bioavailability and therapeutic efficacy.[4] Its low toxicity and

biodegradability are advantageous in this context.
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Cosmetic and Personal Care: Due to its emollient properties, it serves as a skin-conditioning

agent in creams and lotions, improving texture and moisture retention.[3][4]

Biofuel Research: As a primary component of biodiesel, it is a key subject in studies focused

on renewable energy sources.[4]

Surfactants and Emulsions: It is a precursor for synthesizing detergents, emulsifiers, and

wetting agents.[2] Its amphiphilic nature is leveraged in creating stable emulsions for various

formulations.[2][19]

Lubricants: It is used in the formulation of biodegradable and high-performance lubricants for

industrial and metalworking applications.[2][4][12]

Experimental Protocols
Accurate determination of physicochemical properties is essential for quality control and

research. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)
The melting point is a key indicator of purity.[20][21] A pure substance exhibits a sharp melting

range of 1-2°C, while impurities typically depress and broaden this range.[22]

Methodology:

Sample Preparation: Ensure the methyl oleate sample is anhydrous. As it is a liquid at room

temperature, it must be cooled to a solid state before measurement.

Loading the Capillary Tube: Introduce a small amount of the frozen, powdered sample into a

capillary tube, tapping gently to pack the solid to a height of 2-3 mm.[22][23]

Apparatus Setup: Place the capillary tube into a melting point apparatus (e.g., Mel-Temp or

Thiele tube).[20][22]

Heating:

For an unknown sample, perform a rapid heating to determine an approximate melting

range.[20][22]
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For a precise measurement, cool the apparatus and use a fresh sample. Heat rapidly to

about 20°C below the approximate melting point.[23]

Decrease the heating rate to 1-2°C per minute as the melting point is approached.[20][23]

Observation and Recording:

Record the temperature at which the first droplet of liquid appears.[23]

Record the temperature at which the entire sample has melted into a clear liquid. This

range is the melting point.[20]

Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.[24][25]

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus using a distilling flask, condenser,

receiving flask, and a heat source (e.g., heating mantle).[26][27]

Sample and Boiling Chips: Place a measured volume of methyl oleate (at least 5 mL) and a

few boiling chips into the distilling flask to ensure smooth boiling.[25][27]

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side-arm of the distilling flask. This ensures the temperature of the vapor

distilling into the condenser is accurately measured.[27]

Heating: Gently heat the flask. As the liquid boils, vapors will rise and enter the condenser.

Observation and Recording: The temperature will rise and then stabilize as the vapor

condenses. Record the stable temperature at which the liquid is actively distilling. This is the

boiling point at the current atmospheric pressure.[26][27] It is also recommended to record

the barometric pressure.[25]

Solubility Determination
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Solubility tests reveal information about the presence of polar or non-polar functional groups.

[28]

Methodology:

Preparation: In a small test tube, add a specific volume of the solvent to be tested (e.g., 1

mL).[28] Maintain a constant temperature throughout the experiment, as solubility is

temperature-dependent.[29]

Solute Addition: Add a small, measured amount of methyl oleate (e.g., 0.05 mL or 25 mg) to

the solvent.[28]

Mixing: Stopper the test tube and shake vigorously for a set period to facilitate dissolution.

[28][29]

Observation:

Soluble: The methyl oleate completely disappears, forming a clear solution.[30]

Partially Soluble: Some of the methyl oleate dissolves, but a separate phase remains.[30]

Insoluble: The methyl oleate does not dissolve and remains as a distinct layer.[30]

Quantification (Optional): For quantitative analysis, add the solute in small, known

increments until saturation is reached (i.e., no more solute dissolves).[29] The total amount

of solute dissolved in the known volume of solvent at that temperature represents its

solubility.[29][31]

Mandatory Visualizations
The following diagrams illustrate key processes involving methyl oleate, created using the

DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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